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Compound of Interest

Compound Name: 3-(Pyrrolidin-1-ylmethyl)aniline

Cat. No.: B068063 Get Quote

Technical Guide: 3-(Pyrrolidin-1-ylmethyl)aniline
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-(Pyrrolidin-1-ylmethyl)aniline, a

heterocyclic amine of interest in medicinal chemistry and drug discovery. The document details

the compound's chemical identity, molecular structure, and its identification as a fragment

binder to the Human Papillomavirus (HPV) E2 protein. While a specific, detailed synthesis

protocol for this exact molecule is not widely published, a representative synthetic approach for

a closely related analogue is provided for illustrative purposes. This guide is intended to serve

as a foundational resource for researchers exploring the potential of this and similar scaffolds in

therapeutic development.

Chemical Identity and Molecular Structure
3-(Pyrrolidin-1-ylmethyl)aniline is a substituted aniline featuring a pyrrolidine ring connected

to the aromatic amine via a methylene bridge. Its fundamental properties are summarized

below.
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Property Value Reference

CAS Number 183365-31-3 [1]

Molecular Formula C₁₁H₁₆N₂

Molecular Weight 176.26 g/mol

IUPAC Name
3-[(pyrrolidin-1-

yl)methyl]aniline

SMILES C1CN(CC1)Cc2cccc(c2)N

InChI Key
RZDBCURLSQNEAD-

UHFFFAOYSA-N

Representative Synthesis
A detailed experimental protocol for the synthesis of 3-(Pyrrolidin-1-ylmethyl)aniline is not

readily available in peer-reviewed literature. However, a common method for the synthesis of

similar N-benzylated pyrrolidines involves the reductive amination of a corresponding aldehyde

with pyrrolidine. A plausible synthetic route is outlined below.

Reaction Scheme:
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Reactants

Reagents

Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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